Cas no 314034-15-6 ((6-Ethyl-thieno[2,3-d]pyrimidin-4-ylsulfanyl)-acetic acid)

• Product Name: (6-Ethyl-thieno[2,3-d]pyrimidin-4-ylsulfanyl)-acetic acid
• CAS No: 314034-15-6
• MF: C₁₀H₁₀N₂O₂S₂
• MW: 254.328599452972
• CID: 3084253
• PubChem ID: 762676
• Update Time: 2025-04-21

(6-Ethyl-thieno[2,3-d]pyrimidin-4-ylsulfanyl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (6-Ethyl-thieno[2,3-d]pyrimidin-4-ylsulfanyl)-acetic acid
• BRD-K60195382-001-01-6
• 2-((6-Ethylthieno[2,3-d]pyrimidin-4-yl)thio)acetic acid
• SMR000069268
• AB00076762-01
• CBDivE_012708
• MFCD00580285
• STK913972
• DB-016635
• 2-((6-Ethylthieno[2,3-d]pyrimidin-4-yl)thio)aceticacid
• SDCCGMLS-0044270.P002
• [(6-ethylthieno[2,3-d]pyrimidin-4-yl)sulfanyl]acetic acid
• 2-(6-ethylthieno[2,3-d]pyrimidin-4-yl)sulfanylacetic acid
• CBKinase1_012493
• CBKinase1_000093
• HMS2455F18
• CHEMBL1538700
• CS-0364181
• MLS000061200
• 314034-15-6
• AG-690/09062027
• AKOS000678347
• Cambridge id 5251819
• [(6-ethylthieno[2,3-d]pyrimidin-4-yl)thio]acetic acid

• MDL： MFCD00580285
• Inchi： 1S/C10H10N2O2S2/c1-2-6-3-7-9(15-4-8(13)14)11-5-12-10(7)16-6/h3,5H,2,4H2,1H3,(H,13,14)
• InChI Key： CDFHGLJGARKHCF-UHFFFAOYSA-N
• SMILES： S1C2C(=C(N=CN=2)SCC(=O)O)C=C1CC

Computed Properties

• Exact Mass: 254.01836991Da
• Monoisotopic Mass: 254.01836991Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 117Ų